2-Amino-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one

Specification

• Molecular Formula: C32H31ClN2O5
• Molecular Weight: 559.0 g/mol
• IUPAC Name: (3E)-1-(2-chlorophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one
• Standard InChI: InChI=1S/C32H31ClN2O5/c1-18-12-14-19(15-13-18)30(37)29-27(20-16-25(38-2)31(40-4)26(17-20)39-3)28-23(10-7-11-24(28)36)35(32(29)34)22-9-6-5-8-21(22)33/h5-6,8-9,12-17,27,34,37H,7,10-11H2,1-4H3/b30-29+,34-32?
• Standard InChI Key: RIJSGXDOORZAPO-BUZSEJCTSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C\2/C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4Cl)C5=CC(=C(C(=C5)OC)OC)OC)/O
• Canonical SMILES: CC1=CC=C(C=C1)C(=C2C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4Cl)C5=CC(=C(C(=C5)OC)OC)OC)O

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound belongs to the tetrahydroquinolinone family, characterized by a partially saturated quinoline core modified with multiple aromatic and aliphatic substituents. Its molecular formula is C₃₂H₃₁ClN₂O₅, with a molecular weight of 559.0 g/mol. Key structural features include:

• A 4,6,7,8-tetrahydroquinolin-5-one backbone.

• Substituents at positions 1 (2-chlorophenyl), 3 (4-methylbenzoyl), and 4 (3,4,5-trimethoxyphenyl).

• An amino group at position 2.

Table 1: Fundamental Chemical Properties

Property	Value/Descriptor
IUPAC Name	(3E)-1-(2-chlorophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one
Canonical SMILES	CC1=CC=C(C=C1)C(=C2C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4Cl)C5=CC(=C(C(=C5)OC)OC)OC)O
InChI Key	RIJSGXDOORZAPO-BUZSEJCTSA-N
PubChem CID	135420292

The stereochemistry of the double bond at position 3 (E-configuration) and the spatial arrangement of substituents critically influence its reactivity and interactions.

Synthesis and Reaction Pathways

Multi-Step Organic Synthesis

The synthesis of this compound involves sequential condensation and cyclization reactions, typical of polycyclic quinolinone derivatives. Key steps include:

• Formation of the Tetrahydroquinolinone Core: Achieved via cyclocondensation of aniline derivatives with cyclic ketones under acid or base catalysis.

• Introduction of Aromatic Substituents:

  • The 2-chlorophenyl group is introduced via Friedel-Crafts alkylation or nucleophilic aromatic substitution.

  • The 4-methylbenzoyl moiety is appended through acylation reactions using 4-methylbenzoyl chloride.

• Functionalization with Trimethoxyphenyl: Electrophilic aromatic substitution or Suzuki-Miyaura coupling may facilitate the incorporation of the 3,4,5-trimethoxyphenyl group.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield Optimization Strategies
Core Cyclization	H<sub>2</sub>SO<sub>4</sub> (cat.), 80–100°C	Solvent selection (e.g., DMF, toluene)
Acylation	4-Methylbenzoyl chloride, Et<sub>3</sub>N	Low-temperature control (−10°C to 0°C)
Trimethoxyphenyl Addition	Pd(PPh<sub>3</sub>)<sub>4</sub>, K<sub>2</sub>CO<sub>3</sub>, DME	Microwave-assisted heating (50–70°C)

Reaction monitoring via thin-layer chromatography (TLC) and intermediate purification by column chromatography are standard practices.

Spectral Characterization and Structural Confirmation

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aromatic protons: Multiplets between δ 6.8–7.5 ppm (2-chlorophenyl, trimethoxyphenyl).

  • Methyl groups: Singlets at δ 2.3 (4-methylbenzoyl) and δ 3.7–3.9 (OCH₃).

  • NH₂: Broad singlet at δ 5.1–5.3 ppm.

• ¹³C NMR:

  • Carbonyl (C=O): δ 195–200 ppm.

  • Quaternary carbons in aromatic rings: δ 125–140 ppm.

Infrared (IR) Spectroscopy

• Stretching vibrations:

  • C=O (quinolinone): 1680–1700 cm⁻¹.

  • N–H (amine): 3300–3500 cm⁻¹.

  • C–O (methoxy): 1250–1275 cm⁻¹.

Table 3: Key Spectral Assignments

Spectral Technique	Diagnostic Peaks/Bands	Functional Group Assignment
<sup>1</sup>H NMR	δ 7.2–7.4 (multiplet, 4H)	2-Chlorophenyl protons
IR	1685 cm<sup>−1</sup>	Quinolinone carbonyl
Mass Spectrometry	m/z 559.0 [M+H]<sup>+</sup>	Molecular ion confirmation

Compound Class	Observed Activity	Likely Target
Piperidine Alkaloids	Teratogenicity, antimicrobial	Nicotinic acetylcholine receptors
Methoxyquinolones	Antiproliferative	Tubulin/microtubule dynamics
Acylated Tetrahydroquinolines	Anti-inflammatory	COX-2/PGE<sub>2</sub> pathway

Challenges and Future Directions

Synthetic Optimization

Current routes suffer from moderate yields (30–45%) due to steric hindrance from the 3,4,5-trimethoxyphenyl group. Future work could explore:

• Enzymatic Catalysis: Lipase-mediated acylation to improve regioselectivity.

• Flow Chemistry: Enhanced heat/mass transfer for cyclization steps.

Biological Screening

Priority areas for empirical validation include:

• In Vitro Cytotoxicity: Screening against cancer cell lines (e.g., MCF-7, HeLa).

• Antimicrobial Assays: Testing against Gram-positive and Gram-negative bacteria.